N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quino lin-4-amine

• Molecular Formula: C20H19Cl3N4
• Molecular Weight: 421.7 g/mol
• IUPAC Name: N-[[4-[bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloroquinolin-4-amine
• InChI: InChI=1S/C20H19Cl3N4/c21-8-11-27(12-9-22)17-4-1-15(2-5-17)14-25-26-19-7-10-24-20-13-16(23)3-6-18(19)20/h1-7,10,13-14H,8-9,11-12H2,(H,24,26)
• InChI Key: FOMASLNRGGCNQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=C3C=CC(=CC3=NC=C2)Cl)N(CCCl)CCCl
• CAS No.: 91919-60-7

Description

N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quinolin-4-amine is a complex organic compound known for its significant applications in medicinal chemistry. This compound is characterized by the presence of bis(2-chloroethyl)amino groups, which are often associated with alkylating agents used in chemotherapy.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quinolin-4-amine typically involves multiple steps:

Formation of the bis(2-chloroethyl)amino group: This step involves the reaction of 2-chloroethylamine with a suitable precursor under controlled conditions.

Attachment to the phenyl ring: The bis(2-chloroethyl)amino group is then attached to a phenyl ring through a nucleophilic substitution reaction.

Formation of the quinoline structure: The final step involves the formation of the quinoline ring, which is achieved through a series of cyclization reactions.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Common industrial methods include batch and continuous flow processes, with stringent control over temperature, pressure, and reactant concentrations .

Chemical Reactions Analysis

Types of Reactions

N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quinolin-4-amine undergoes several types of chemical reactions:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions typically involve the use of reducing agents such as sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions are common, where the bis(2-chloroethyl)amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Ammonia, primary amines.

Major Products

The major products formed from these reactions include various oxidized and reduced derivatives, as well as substituted compounds with different functional groups .

Scientific Research Applications

N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quinolin-4-amine has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Studied for its interactions with biological macromolecules, such as DNA and proteins.

Medicine: Investigated for its potential as an anticancer agent due to its alkylating properties.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quinolin-4-amine involves the alkylation of DNA. The bis(2-chloroethyl)amino groups form covalent bonds with the DNA, leading to cross-linking and subsequent disruption of DNA replication and transcription . This results in the inhibition of cell division and induces apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Chlorambucil: Another alkylating agent used in chemotherapy.

Melphalan: Similar in structure and function, used to treat multiple myeloma.

Cyclophosphamide: A widely used chemotherapeutic agent with similar alkylating properties.

Uniqueness

N-[[4-[Bis(2-chloroethyl)amino]phenyl]methylideneamino]-7-chloro-quinolin-4-amine is unique due to its specific quinoline structure, which imparts distinct chemical and biological properties. Its ability to form stable DNA adducts makes it particularly effective in targeting rapidly dividing cancer cells .